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Abstract: This document provides detailed application notes and protocols for the spectroscopic

analysis of Tbaj-876, a promising preclinical anti-tuberculosis drug candidate. Tbaj-876, a

diarylquinoline analogue of bedaquiline, demonstrates potent activity against Mycobacterium

tuberculosis through the inhibition of F-ATP synthase.[1][2][3][4] These notes are intended to

guide researchers in the structural elucidation and characterization of Tbaj-876 using standard

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

Introduction to Tbaj-876
Tbaj-876 is a next-generation diarylquinoline developed to improve upon the properties of the

FDA-approved anti-tuberculosis drug, bedaquiline.[5] It exhibits potent bactericidal activity

against Mycobacterium tuberculosis by targeting the F-ATP synthase, a critical enzyme for

energy production in the bacterium.[2][3][6] Specifically, Tbaj-876 binds to the c and ε subunits

of the F-ATP synthase, thereby inhibiting its function.[1][2][6] Spectroscopic analysis is

fundamental for the verification of the chemical structure of Tbaj-876, for studying its

interactions with its biological targets, and for monitoring its metabolism.
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Quantitative Data Presentation
The following tables summarize key quantitative data for Tbaj-876, including its biological

activity and published Nuclear Magnetic Resonance (NMR) spectroscopic data.

Table 1: Biological Activity of Tbaj-876 and Bedaquiline

Compound Target Assay IC50 (nM) Reference

Tbaj-876
M. bovis BCG F-

ATP synthase

ATP synthesis

inhibition
0.031 - 0.2 [1]

Bedaquiline
M. bovis BCG F-

ATP synthase

ATP synthesis

inhibition
5.3 [1]

Tbaj-876 M. bovis BCG
Intrabacterial

ATP depletion
0.32 - 0.89 [1]

Bedaquiline M. bovis BCG
Intrabacterial

ATP depletion
9.16 [1]

Table 2: ¹H NMR Spectroscopic Data for Tbaj-876
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Chemical
Shift (δ,
ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Number of
Protons

Assignment Reference

8.15 s - 1H Aromatic H [7]

7.83 d 2.4 1H Aromatic H [7]

7.67 d 0.8 1H Aromatic H [7]

7.60 dd 6.4, 2.4 1H Aromatic H [7]

7.21 s - 1H Aromatic H [7]

6.55 s - 2H Aromatic H [7]

5.49 s - 1H - [7]

4.21 s - 3H OCH₃ [7]

3.87 s - 6H OCH₃ [7]

3.81 s - 6H OCH₃ [7]

3.41 s - 3H OCH₃ [7]

1.97–1.94 m - 8H Aliphatic H [7]

1.72–1.71 m - 2H Aliphatic H [7]

Note: NMR data was recorded on a 400 MHz spectrometer in CDCl₃.[7]

Experimental Protocols
The following are detailed protocols for the spectroscopic analysis of Tbaj-876.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural verification and to

study protein-ligand interactions.

Materials:
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Tbaj-876 sample

Deuterated chloroform (CDCl₃) or other appropriate deuterated solvent

High-field NMR spectrometer (e.g., 400 MHz or higher)

NMR tubes

Protocol for Structural Characterization:

Sample Preparation: Dissolve 5-10 mg of Tbaj-876 in approximately 0.6 mL of CDCl₃ in a

clean, dry NMR tube.

¹H NMR Acquisition:

Tune and shim the spectrometer.

Acquire a standard ¹H NMR spectrum. Typical parameters include a spectral width of 10-

12 ppm, a 90° pulse, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2

seconds.

Process the spectrum using Fourier transformation, phase correction, and baseline

correction.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C NMR spectrum. Typical parameters include a spectral

width of 200-220 ppm, a 30° pulse, an acquisition time of 1-2 seconds, and a relaxation

delay of 2-5 seconds.

Process the spectrum as described for ¹H NMR.

2D NMR (Optional but Recommended): For complete structural assignment, acquire 2D

NMR spectra such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single

Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).

Protocol for Protein-Ligand Interaction Studies (NMR Titration):
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Protein Preparation: Prepare a solution of the target protein (e.g., F-ATP synthase ε subunit)

in a suitable NMR buffer (e.g., phosphate buffer in H₂O/D₂O).

Initial Spectrum: Acquire a 2D ¹H-¹⁵N HSQC spectrum of the ¹⁵N-labeled protein.

Titration: Add small aliquots of a concentrated stock solution of Tbaj-876 to the protein

sample.

Spectral Acquisition: Acquire a 2D ¹H-¹⁵N HSQC spectrum after each addition of Tbaj-876.

Data Analysis: Monitor chemical shift perturbations (CSPs) of the protein's amide signals to

identify the binding site and determine the binding affinity.[1]

Mass Spectrometry (MS)
Objective: To determine the accurate molecular weight of Tbaj-876 and to study its

fragmentation pattern for structural confirmation and metabolite identification.

Materials:

Tbaj-876 sample

High-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

Liquid chromatography system (for LC-MS)

Appropriate solvents (e.g., acetonitrile, methanol, water with formic acid)

Protocol for LC-MS Analysis:

Sample Preparation: Prepare a dilute solution of Tbaj-876 (e.g., 1 µg/mL) in a suitable

solvent mixture (e.g., 50:50 acetonitrile:water).

Chromatographic Separation:

Inject the sample onto a C18 reverse-phase column.

Elute with a gradient of mobile phase A (e.g., water with 0.1% formic acid) and mobile

phase B (e.g., acetonitrile with 0.1% formic acid).
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Mass Spectrometry Detection:

Use an electrospray ionization (ESI) source in positive ion mode.

Acquire full scan mass spectra over a relevant m/z range (e.g., 100-1000).

Acquire tandem MS (MS/MS) spectra of the parent ion to observe the fragmentation

pattern.

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the functional groups present in the Tbaj-876 molecule.

Materials:

Tbaj-876 sample

FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory or KBr press

Potassium bromide (KBr), spectroscopic grade (if using KBr pellets)

Protocol for ATR-FTIR:

Background Spectrum: Record a background spectrum of the clean ATR crystal.

Sample Analysis: Place a small amount of the solid Tbaj-876 sample onto the ATR crystal

and apply pressure.

Spectrum Acquisition: Acquire the FTIR spectrum, typically in the range of 4000-400 cm⁻¹.

Data Analysis: Identify characteristic absorption bands for functional groups expected in the

Tbaj-876 structure, such as C-H (aromatic and aliphatic), C=C (aromatic), C-O (ether), and

C-N bonds.[8][9][10][11]

Mandatory Visualizations
Signaling Pathway Diagram
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The following diagram illustrates the mechanism of action of Tbaj-876 in inhibiting the

mycobacterial F-ATP synthase.

Mycobacterial Inner Membrane
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ATP Synthesis
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Click to download full resolution via product page

Caption: Mechanism of action of Tbaj-876 on mycobacterial F-ATP synthase.

Experimental Workflow Diagram
The following diagram outlines the general workflow for the spectroscopic analysis of Tbaj-876.
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Caption: General workflow for the spectroscopic analysis of Tbaj-876.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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